2-Iodo-8-methylaminoadenosine

• Molecular Formula: C11H15IN6O4
• Molecular Weight: 422.18 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[6-amino-2-iodo-8-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C11H15IN6O4/c1-14-11-15-4-7(13)16-10(12)17-8(4)18(11)9-6(21)5(20)3(2-19)22-9/h3,5-6,9,19-21H,2H2,1H3,(H,14,15)(H2,13,16,17)/t3-,5-,6-,9-/m1/s1
• InChI Key: OTPDBJIBHDPNML-UUOKFMHZSA-N
• Isomeric SMILES: CNC1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)I)N
• Canonical SMILES: CNC1=NC2=C(N=C(N=C2N1C3C(C(C(O3)CO)O)O)I)N

Description

2-Iodo-8-methylaminoadenosine is a synthetic adenosine derivative characterized by two key structural modifications:

• Iodo substitution at the 2-position of the adenine ring, which enhances steric bulk and alters electronic properties compared to unmodified adenosine.

Adenosine derivatives are widely studied for their roles in cellular signaling, particularly through adenosine receptors (A1, A2A, A2B, A3). The iodine atom at position 2 likely increases binding affinity to receptors due to its electron-withdrawing nature and steric effects, while the 8-methylamino group may improve metabolic stability compared to hydroxyl or amino substituents .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-Iodo-8-methylaminoadenosine with structurally or functionally related adenosine derivatives and other bioactive molecules.

Table 1: Structural and Functional Comparison of Adenosine Derivatives

Compound	Substituents	Key Properties	Receptor Affinity
2-Iodo-8-methylaminoadenosine	2-iodo, 8-methylamino	Enhanced steric bulk; potential for selective A2A/A3 binding	Hypothesized A2A/A3 selectivity
8-Phenylthioadenosine (8-PT-Ado)	8-phenylthio	Lipophilic substituent improves membrane permeability; inhibits adenosine kinase	A1/A2A affinity; kinase inhibition
5′-N-Ethylcarboxamidoadenosine (NECA)	5′-N-ethylcarboxamide	Broad-spectrum adenosine receptor agonist; high A2B/A3 affinity	Pan-agonist (A1, A2A, A2B, A3)
5-IAI (5-Iodo-2-aminoindane)	5-iodo, 2-aminoindane	Non-adenosine compound; serotonin/norepinephrine reuptake inhibition	Monoaminergic effects

Key Comparisons:

8-Phenylthioadenosine (8-PT-Ado) Structural Differences: The phenylthio group at position 8 increases lipophilicity compared to the methylamino group in 2-Iodo-8-methylaminoadenosine. This likely enhances membrane permeability but may reduce aqueous solubility. This suggests divergent therapeutic applications (e.g., anticonvulsant vs. receptor-targeted signaling) .

5-IAI (5-Iodo-2-aminoindane) Structural Divergence: While both compounds feature iodine substitutions, 5-IAI is an aminoindane derivative lacking the adenine scaffold. This results in entirely distinct mechanisms (monoaminergic vs. adenosine receptor modulation) . Pharmacological Context: 5-IAI’s serotonin/norepinephrine effects highlight the critical role of the adenine ring in adenosine-specific activity.

NECA Receptor Selectivity: NECA’s pan-agonist profile contrasts with the hypothesized A2A/A3 selectivity of 2-Iodo-8-methylaminoadenosine, which may arise from steric hindrance from the 2-iodo group limiting access to A1/A2B receptors.

Research Findings and Limitations

• Analytical Methods: Studies on similar compounds (e.g., 8-PT-Ado) employ techniques like HPLC and ICP-MS for purity assessment and metal interaction analysis, which could be applied to 2-Iodo-8-methylaminoadenosine .
• Gaps in Data: Direct comparative studies on receptor binding or metabolic stability for 2-Iodo-8-methylaminoadenosine are absent in the provided evidence. Theoretical predictions are based on substituent effects and analogs like 8-PT-Ado.
• Safety and Toxicity: Aminoindane derivatives (e.g., 5-IAI) exhibit neurotoxicity risks, but adenosine analogs are generally better tolerated, emphasizing the need for compound-specific toxicology studies .

Notes

Evidence Limitations: The provided sources lack direct data on 2-Iodo-8-methylaminoadenosine, necessitating cautious extrapolation from analogs.

Structural Nuances : Position-specific substituent effects (e.g., 2-iodo vs. 8-substitutions) dramatically alter receptor interactions, underscoring the need for targeted assays.

Research Directions : Prioritize in vitro receptor binding assays and solubility studies to validate hypotheses derived from structural comparisons.